2-{4-[(4-hydroxy-4-phenylpiperidin-1-yl)carbonyl]phenoxy}acetamide

• IUPAC Name: 2-[4-(4-hydroxy-4-phenylpiperidine-1-carbonyl)phenoxy]acetamide
• InChI: InChI=1S/C20H22N2O4/c21-18(23)14-26-17-8-6-15(7-9-17)19(24)22-12-10-20(25,11-13-22)16-4-2-1-3-5-16/h1-9,25H,10-14H2,(H2,21,23)
• InChI Key: IRJSOYRRPDBUSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=CC=C2)O)C(=O)C3=CC=C(C=C3)OCC(=O)N
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

The compound “2-{4-[(4-hydroxy-4-phenylpiperidin-1-yl)carbonyl]phenoxy}acetamide” is a complex organic molecule. It features a benzene ring bound to a piperidine ring. The piperidine ring is a key structure for a variety of opioids, such as pethidine (meperidine), ketobemidone, alvimopan, loperamide, and diphenoxylate.

Molecular Structure Analysis

The molecular structure of this compound includes a phenylpiperidine moiety, which is a benzene ring bound to a piperidine ring. The InChI code for this compound is 1S/C32H39NO4/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,28-29,34,37H,9,14,19-23H2,1-2H3, (H,35,36).

Physical and Chemical Properties Analysis

This compound has a molecular weight of 501.67. It is a solid at room temperature and should be stored in a dry place, preferably in a freezer under -20°C.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Future Directions

While the specific future directions for this compound are not detailed in the search results, it’s worth noting that piperidine derivatives are a key area of interest in medicinal chemistry. They have shown promise in various therapeutic applications, and there is ongoing research into synthesizing new pharmaceuticals based on these compounds. This suggests that there could be potential for further exploration and development of this compound in the future.